Cas no 2248281-77-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-[(2-methoxyethoxy)methyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-[(2-methoxyethoxy)methyl]benzoate
• CAS No: 2248281-77-6
• MF: C₁₉H₁₆FNO₆
• MW: 373.331849098206
• CID: 6098130
• PubChem ID: 165905856
• Update Time: 2025-10-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-[(2-methoxyethoxy)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-[(2-methoxyethoxy)methyl]benzoate
• 2248281-77-6
• EN300-6521052

• Inchi： 1S/C19H16FNO6/c1-25-8-9-26-11-13-10-12(6-7-16(13)20)19(24)27-21-17(22)14-4-2-3-5-15(14)18(21)23/h2-7,10H,8-9,11H2,1H3
• InChI Key： MPSUEQUIUWIHEW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=C1COCCOC

Computed Properties

• Exact Mass: 373.09616539g/mol
• Monoisotopic Mass: 373.09616539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-[(2-methoxyethoxy)methyl]benzoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-[(2-methoxyethoxy)methyl]benzoate: A Comprehensive Overview

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-[(2-methoxyethoxy)methyl]benzoate (CAS No. 2248281-77-6) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex molecular structure, which includes a benzoate ester group attached to a fluorinated aromatic ring and a methoxyethoxy substituent. The isoindole moiety further enhances the compound's structural complexity and functional diversity.

The isoindole core of this compound is a key structural element that contributes to its unique chemical properties. Isoindoles are known for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of the fluorine atom in the aromatic ring adds electronic diversity, making this compound an attractive candidate for further exploration in drug design.

One of the most notable features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-[(2-methoxyethoxy)methyl]benzoate is its methoxyethoxy substituent. This group introduces additional hydrophilic properties to the molecule, which can enhance its solubility and bioavailability. Such properties are highly desirable in pharmaceutical development, where compounds with optimal pharmacokinetic profiles are sought after. Recent research has demonstrated that methoxy-substituted compounds exhibit improved metabolic stability and reduced toxicity compared to their unsubstituted counterparts.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, esterifications, and cyclizations. Advanced techniques such as microwave-assisted synthesis and catalytic cross-couplings have been employed to optimize the reaction conditions and improve yields. These methods not only enhance the efficiency of the synthesis process but also align with current trends toward sustainable chemical practices.

In terms of applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-3-[(2-methoxyethoxy)methyl]benzoate has shown promise in several areas. Its benzoate ester group makes it a potential candidate for use as a precursor in the synthesis of more complex molecules or as an intermediate in pharmaceutical processes. Additionally, its structural features suggest potential applications in materials science, particularly in the development of advanced polymers or optoelectronic materials.

Recent studies have also explored the bioactivity of this compound. In vitro assays have revealed that it exhibits moderate inhibitory activity against certain enzymes associated with inflammatory pathways. These findings suggest that further investigation into its pharmacological properties could uncover new therapeutic uses. Moreover, computational modeling studies have provided insights into its potential interactions with biological targets, paving the way for future experimental validation.

The development of 1,3-dioxo-2,3-dihydro-1H-isoin dolyl benzoates represents a significant advancement in organic chemistry. Their unique combination of structural features and functional groups makes them valuable tools for researchers across various disciplines. As ongoing research continues to uncover new applications and optimize their properties, these compounds are poised to play an increasingly important role in both academic and industrial settings.

In conclusion, 1,3-dioxo - 2 , 3 - dihydro - 1 H - iso indol - 2 - yl 4 - fluoro - 3 - [ ( 2 - meth oxy eth oxy ) methyl ] benzoate ( CAS No . 2 , 48 , 8 , , , , ) is a remarkable example of modern organic synthesis . Its intricate structure , coupled with its versatile functional groups , positions it as a key player in contemporary chemical research . As new discoveries emerge , this compound will undoubtedly continue to contribute to our understanding of complex molecular systems and their practical applications .